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Compound of Interest

Compound Name: D-Sorbitol-d8

Cat. No.: B12429751 Get Quote

Technical Guide: D-Sorbitol-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on D-Sorbitol-d8, a deuterated form of D-

Sorbitol. The inclusion of deuterium atoms makes it a valuable tool in various research and

analytical applications, particularly as an internal standard in mass spectrometry-based

quantification of D-Sorbitol.

Core Chemical Data
The fundamental chemical identifiers for D-Sorbitol-d8 are summarized below. This data is

critical for substance identification, procurement, and experimental design.

Parameter Value References

CAS Number 287962-59-8 [1][2][3][4]

Molecular Formula C₆H₆D₈O₆

Molecular Weight 190.22 g/mol

Synonyms Sorbitol-d8, D-Glucitol-d8
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D-Sorbitol-d8 is predominantly utilized as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS), for the precise

measurement of D-Sorbitol in biological matrices. Its chemical properties are nearly identical to

D-Sorbitol, ensuring similar behavior during sample preparation and analysis, while its

increased mass allows for clear differentiation by the mass spectrometer.

A typical experimental workflow for the quantification of D-Sorbitol in a biological sample using

D-Sorbitol-d8 as an internal standard is outlined below.
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Workflow for D-Sorbitol quantification using D-Sorbitol-d8.
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Experimental Protocol: Quantification of D-Sorbitol
in Plasma
The following is a generalized protocol illustrating the use of D-Sorbitol-d8 in a quantitative

assay. Researchers should optimize specific parameters for their instrumentation and matrix.

Preparation of Standards and Quality Controls (QCs):

Prepare a stock solution of D-Sorbitol and D-Sorbitol-d8 (internal standard, IS) in a

suitable solvent (e.g., 50:50 methanol:water).

Create a series of calibration standards by spiking blank plasma with known

concentrations of D-Sorbitol.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation:

Thaw plasma samples, calibration standards, and QCs on ice.

To 50 µL of each sample, add 10 µL of the D-Sorbitol-d8 internal standard working

solution. Vortex briefly.

Add 200 µL of ice-cold acetonitrile or methanol to precipitate proteins.

Vortex for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new 96-well plate or autosampler vials.

LC-MS/MS Analysis:

Inject an appropriate volume (e.g., 5 µL) of the prepared supernatant onto an LC-MS/MS

system.

Chromatography: Use a suitable column (e.g., HILIC or C18) to achieve chromatographic

separation of D-Sorbitol from other matrix components.
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Mass Spectrometry: Operate the mass spectrometer in negative ion mode using Multiple

Reaction Monitoring (MRM).

Monitor a specific precursor-to-product ion transition for D-Sorbitol.

Monitor a specific precursor-to-product ion transition for D-Sorbitol-d8.

Data Analysis and Quantification:

Integrate the peak areas for both the D-Sorbitol and D-Sorbitol-d8 MRM transitions.

Calculate the peak area ratio of D-Sorbitol to D-Sorbitol-d8.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of D-Sorbitol in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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